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Compound of Interest

Compound Name: 3-Aminobutanamide

Cat. No.: B1278367

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an overview of the available data on the melting and boiling
points of 3-aminobutanamide. Due to a lack of experimentally determined values in readily
accessible scientific databases, this document presents computationally predicted data and
outlines standardized experimental protocols for the determination of these crucial
physicochemical properties.

Physicochemical Data of 3-Aminobutanamide

Quantitative data for 3-aminobutanamide is summarized in the table below. It is important to
note that the melting and boiling points are predicted values and should be confirmed through
experimental analysis.

Property Value Source
Molecular Formula CaH10N20 PubChem[1]
Molecular Weight 102.13 g/mol PubChem[1]
Predicted Melting Point Not available

Predicted Boiling Point Not available

CAS Number 5959-32-0 PubChem[1]
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Experimental Protocols

The following sections detail standardized methodologies for the experimental determination of

the melting and boiling points of a compound such as 3-aminobutanamide.

Determination of Melting Point (Capillary Tube Method)

This method is suitable for solid compounds.

Materials:

Dry sample of 3-aminobutanamide
Capillary tubes (sealed at one end)
Melting point apparatus (e.g., Mel-Temp or similar)

Mortar and pestle

Procedure:

Sample Preparation: Ensure the 3-aminobutanamide sample is completely dry. If
necessary, grind the crystalline sample into a fine powder using a mortar and pestle.

Loading the Capillary Tube: Pack the powdered sample into the open end of a capillary tube
to a depth of 2-3 mm. This can be achieved by tapping the sealed end of the tube on a hard
surface to compact the sample.

Apparatus Setup: Place the loaded capillary tube into the heating block of the melting point
apparatus.

Heating:

o For a preliminary measurement, heat the sample rapidly to get an approximate melting
range.

o For an accurate measurement, repeat the process with a fresh sample. Heat rapidly to
about 15-20°C below the approximate melting point, then reduce the heating rate to 1-2°C
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per minute.

o Observation: Record the temperature at which the first liquid appears (the beginning of the
melting range) and the temperature at which the last solid particle liquefies (the end of the
melting range). A pure substance will typically have a sharp melting range of 1-2°C.

Determination of Boiling Point (Micro Boiling Point
Method)

This method is suitable for liquid compounds.

Materials:

Liquid sample of 3-aminobutanamide

Small test tube (e.g., 10 x 75 mm)

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., oil bath or heating block)

Rubber band or wire to attach the test tube to the thermometer

Procedure:

Sample Preparation: Add a small amount (approximately 0.5 mL) of the liquid 3-
aminobutanamide sample to the small test tube.

Capillary Inversion: Place the capillary tube into the test tube with the open end down.

Apparatus Setup: Attach the test tube to the thermometer using a rubber band or wire,
ensuring the bottom of the test tube is level with the thermometer bulb.

Heating: Immerse the assembly in a heating bath. Heat the bath gradually.
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e Observation: As the liquid heats, a stream of bubbles will emerge from the open end of the
capillary tube. Continue heating until the bubbling is continuous and rapid.

e Cooling and Measurement: Turn off the heat and allow the bath to cool slowly. The boiling
point is the temperature at which the stream of bubbles stops and the liquid just begins to
enter the capillary tube.

Workflow for Compound Characterization

As no specific signaling pathways involving 3-aminobutanamide have been prominently
documented, the following diagram illustrates a general workflow for the physicochemical and
biological characterization of a novel chemical entity.
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General workflow for chemical compound characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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